WNK463

• Molecular Formula: C21H24F3N7O2
• Molecular Weight: 463.5 g/mol
• InChI: InChI=1S/C21H24F3N7O2/c1-20(2,3)27-17(32)15-11-25-12-31(15)14-6-8-30(9-7-14)16-5-4-13(10-26-16)18-28-29-19(33-18)21(22,23)24/h4-5,10-12,14H,6-9H2,1-3H3,(H,27,32)
• InChIKey: HWSHOMMVLGBIDN-UHFFFAOYSA-N

WNK463 Pan-WNK Inhibitor Overview

WNK463 (CAS 2012607-27-9) is a high-affinity, ATP-competitive orthosteric inhibitor of the With-No-Lysine (WNK) serine/threonine kinase family (WNK1–4). It was discovered and first reported in 2016 as the first orally bioavailable pan-WNK-kinase inhibitor that exploits unique structural features of the WNK catalytic domain — specifically the atypical placement of the catalytic lysine — to achieve both high affinity and exceptional kinase selectivity [1]. WNK463 demonstrates single-digit nanomolar IC₅₀ values across all four human WNK isoforms (WNK1 = 5 nM, WNK2 = 1 nM, WNK3 = 6 nM, WNK4 = 9 nM) and is recognized as the most potent WNK inhibitor reported in the literature to date [2].

Pathway Pan-WNK kinase signaling studies

Binding ATP-competitive orthosteric inhibition

In Vivo Reported oral bioavailability in rodent models

• [1] Yamada K, Park HM, Rigel DF, et al. Small-molecule WNK inhibition regulates cardiovascular and renal function. Nat Chem Biol. 2016;12(11):896-898. DOI: 10.1038/nchembio.2168. PMID: 27595330. View Source
• [2] Brown A, Meor Azlan NF, Wu Z, Zhang J. WNK-SPAK/OSR1-NCC kinase signaling pathway as a novel target for the treatment of salt-sensitive hypertension. Acta Pharmacol Sin. 2021;42(4):508-517. DOI: 10.1038/s41401-020-0474-7. Table 1. View Source

Why WNK463 Is Irreplaceable

The WNK kinase inhibitor landscape includes compounds that differ fundamentally in binding mode (orthosteric vs. allosteric), isoform coverage (pan-WNK vs. isoform-selective), kinase selectivity breadth, and oral bioavailability. Allosteric WNK inhibitors such as Compound 2 and WNK-IN-11 (Compound 11) bind outside the ATP pocket and display highly uneven isoform potency profiles — for example, WNK-IN-11 shows ~747 nM on WNK2 despite low nanomolar activity on WNK1 — making them unsuitable for studies requiring simultaneous engagement of multiple WNK isoforms at comparable concentrations [1]. Compounds targeting downstream pathway nodes (e.g., Closantel, Rafoxanide on SPAK/OSR1; STOCK1S-14279 on OSR1) do not directly inhibit WNK catalytic activity at all, introducing pharmacological ambiguity in mechanistic studies [2]. PP121, while an ATP-competitive WNK inhibitor, is a promiscuous multi-kinase agent with >50% inhibition of 19/135 serine/threonine kinases at 1 μM and thus cannot support experiments that require attribution of phenotype to WNK kinase inhibition [3]. WNK463 is distinct in simultaneously delivering sub-nanomolar-to-low-nanomolar pan-WNK potency, a clean kinome selectivity profile (only 2/442 off-target kinases at 10 μM), robust oral bioavailability (>74% across species), and a solved co-crystal structure (PDB 5DRB) that confirms its ATP-competitive orthosteric binding mode — a combination no other commercially available WNK-pathway tool compound presently matches [1].

Allosteric inhibitor mismatch

Uneven isoform potency and weak cellular activity may not reproduce pan-WNK inhibition.

Downstream pathway target mismatch

SPAK/OSR1 inhibitors do not directly inhibit WNK catalytic activity, complicating mechanistic attribution.

Multi-kinase inhibitor off-target risk

PP121's broad kinase engagement obscures WNK-specific phenotype interpretation.

• [1] Yamada K, Levell J, Yoon T, et al. Optimization of Allosteric With-No-Lysine (WNK) Kinase Inhibitors and Efficacy in Rodent Hypertension Models. J Med Chem. 2017;60(16):7099-7107. DOI: 10.1021/acs.jmedchem.7b00708. PMID: 28771350. View Source
• [2] Kikuchi E, Mori T, Zeniya M, et al. Discovery of Novel SPAK Inhibitors That Block WNK Kinase Signaling to Cation Chloride Transporters. J Am Soc Nephrol. 2015;26(7):1525-1536. DOI: 10.1681/ASN.2014060560. View Source
• [3] Brown A, Meor Azlan NF, Wu Z, Zhang J. WNK-SPAK/OSR1-NCC kinase signaling pathway as a novel target for the treatment of salt-sensitive hypertension. Acta Pharmacol Sin. 2021;42(4):508-517. Table 1, PP121 entry. DOI: 10.1038/s41401-020-0474-7. View Source

WNK463 Evidence vs. Comparators

Pan-WNK Isoform Potency vs. Compound 2

WNK463 delivers balanced nanomolar potency across all four WNK isoforms, achieving IC₅₀ values of 5 nM (WNK1), 1 nM (WNK2), 6 nM (WNK3), and 9 nM (WNK4) [1]. In contrast, the allosteric WNK inhibitor Compound 2 displays significantly weaker and isoform-uneven potency: 64 nM (WNK1), 50 nM (WNK2), 337 nM (WNK3), and 187 nM (WNK4) under comparable assay conditions [1]. This represents a 13-fold potency advantage for WNK463 on WNK1, a 50-fold advantage on WNK2, a 56-fold advantage on WNK3, and a 21-fold advantage on WNK4 [1]. The markedly weakened WNK3 and WNK4 engagement by Compound 2 renders it unsuitable for experiments in which full pan-WNK coverage at low nanomolar concentrations is required.

Pan-WNK Isoform Potency vs Compound 2

Head-to-head

WNK463 IC₅₀: 5, 1, 6, 9 nM (WNK1-4)
Compound 2: 64, 50, 337, 187 nM

Supports balanced pan-WNK pathway coverage.

13- to 56-fold higher potency across isoforms; Compound 2 has weak WNK3/4 engagement.

Evidence Dimension	In vitro kinase inhibition IC₅₀ (nM) across WNK1, WNK2, WNK3, WNK4
Target Compound Data	WNK463: WNK1 = 5 nM, WNK2 = 1 nM, WNK3 = 6 nM, WNK4 = 9 nM [1]
Comparator Or Baseline	Compound 2 (allosteric): WNK1 = 64 nM, WNK2 = 50 nM, WNK3 = 337 nM, WNK4 = 187 nM [1]
Quantified Difference	WNK463 is 13-fold (WNK1), 50-fold (WNK2), 56-fold (WNK3), and 21-fold (WNK4) more potent than Compound 2
Conditions	MBP-coated ScintiPlate assay; 20 mM HEPES pH 7.3; 5 mM MnCl₂ (WNK1/WNK4) or 3 mM MnCl₂ (WNK2/WNK3); 1–2 μM ATP; T = 2°C [1]

Why This Matters

For investigators requiring concomitant inhibition of all WNK isoforms at low-nanomolar concentrations — essential in studying WNK-driven ion transport, cell volume regulation, and WNK pathway signaling — WNK463 is the only commercially available tool compound providing balanced sub-10-nM pan-WNK coverage.

• [1] Brown A, Meor Azlan NF, Wu Z, Zhang J. WNK-SPAK/OSR1-NCC kinase signaling pathway as a novel target for the treatment of salt-sensitive hypertension. Acta Pharmacol Sin. 2021;42(4):508-517. Table 1. DOI: 10.1038/s41401-020-0474-7. (Primary data from Yamada K et al. Nat Chem Biol. 2016; Yamada K et al. ACS Chem Biol. 2016.) View Source

Kinome-Wide Selectivity vs. PP121

WNK463 exhibits a remarkably clean kinome selectivity profile. When screened against a broad panel of 442 human kinases at 10 μM, WNK463 showed >50% inhibition of only 2 off-target kinases (hit rate ~0.45%) [1]. By comparison, the ATP-competitive WNK inhibitor PP121, when tested against a 135-kinase panel at 1 μM, inhibited >50% of serine/threonine kinases in 19/135 targets and >75% in 29/144 kinases at 1 μM [1]. Even after accounting for the 10-fold higher screening concentration used for WNK463, the selectivity difference is stark: PP121 engages a broad spectrum of tyrosine and lipid kinases (including PDGFR, Src, Abl, mTOR, DNA-PK, VEGFR2) in addition to WNKs, making it unsuitable as a selective WNK pathway probe [2]. WNK463's low off-target rate is structurally rationalized by its exploitation of the atypical catalytic lysine placement unique to WNK kinases [3].

Kinome-wide Selectivity vs PP121

Cross-study comparable

Off-target hit rate: 0.45% (2/442 kinases) vs ~14–20% (PP121)

Supports WNK-specific phenotype attribution.

442-kinase panel at 10 µM; PP121 tested at 1 µM on smaller panels.

Evidence Dimension	Number of off-target kinases inhibited >50% in broad kinome panel
Target Compound Data	WNK463: >50% inhibition in 2 out of 442 kinases at 10 μM (hit rate ~0.45%) [1]
Comparator Or Baseline	PP121: >50% inhibition in 19/135 serine/threonine kinases at 1 μM; >75% inhibition in 29/144 kinases at 1 μM [1]
Quantified Difference	WNK463 off-target hit rate is ~0.45% vs. PP121 off-target hit rate of ~14–20% (at lower screening concentration)
Conditions	WNK463: 442-kinase panel at 10 μM (DiscoverX KINOMEscan); PP121: 135- to 144-kinase panel at 1 μM [1]

Why This Matters

When the experimental goal is to attribute a phenotype specifically to WNK kinase catalytic inhibition rather than to a multi-kinase polypharmacology effect, WNK463's 0.45% off-target hit rate in a 442-kinase panel provides substantially greater mechanistic confidence than PP121 or other multi-targeted kinase inhibitors.

• [1] Brown A, Meor Azlan NF, Wu Z, Zhang J. WNK-SPAK/OSR1-NCC kinase signaling pathway as a novel target for the treatment of salt-sensitive hypertension. Acta Pharmacol Sin. 2021;42(4):508-517. Table 1 entries for WNK463 and PP121. DOI: 10.1038/s41401-020-0474-7. View Source
• [2] Apsel B, Blair JA, Gonzalez B, et al. Targeted polypharmacology: discovery of dual inhibitors of tyrosine and phosphoinositide kinases. Nat Chem Biol. 2008;4(11):691-699. DOI: 10.1038/nchembio.117. View Source
• [3] Yamada K, Park HM, Rigel DF, et al. Small-molecule WNK inhibition regulates cardiovascular and renal function. Nat Chem Biol. 2016;12(11):896-898. DOI: 10.1038/nchembio.2168. View Source

Oral Bioavailability vs. Allosteric Inhibitors

WNK463 demonstrates robust oral bioavailability across species: F = 100% in C57BL/6 mice and F = 74% in Sprague Dawley rats, with elimination half-lives of 3.6 h (mouse) and 2.1 h (rat) following a 1.5 mg/kg oral dose [1]. In contrast, the allosteric WNK inhibitor Compound 2 — despite encouraging in vitro potency and selectivity — exhibited a pharmacokinetic profile that did not support in vivo efficacy studies and could not be advanced beyond in vitro characterization [2]. The optimized allosteric Compound 11 (WNK-IN-11) showed improved properties but still required oral doses of 30 mg/kg to achieve statistically significant systolic blood pressure reductions in hypertensive mouse models, reflecting a combination of high microsomal clearance and limited oral exposure compared to WNK463's efficacy at 1–10 mg/kg [2]. Closantel, occasionally employed as a downstream SPAK/OSR1 pathway inhibitor, is not orally bioavailable for WNK pathway studies and functions through an entirely distinct mechanism (SPAK binding), making it pharmacologically non-equivalent [3].

Oral Bioavailability vs Allosteric Inhibitors

Cross-study comparable

F = 100% (mouse), 74% (rat); allosteric cmpds not suitable for in vivo

Supports in vivo dosing without formulation optimization.

Compound 2 PK profile insufficient; WNK-IN-11 needs 30 mg/kg.

Evidence Dimension	Oral bioavailability (F%) and half-life (t₁/₂) in rodent species
Target Compound Data	WNK463: F = 100% (mouse), 74% (rat); t₁/₂ = 3.6 h (mouse), 2.1 h (rat); oral dose 1.5 mg/kg [1]
Comparator Or Baseline	Compound 2 (allosteric): PK profile did not support in vivo studies [2]. Compound 11 (WNK-IN-11): oral dose 30 mg/kg required for significant SBP reduction [2]
Quantified Difference	WNK463 achieves in vivo efficacy at 3- to 30-fold lower oral doses than optimized allosteric WNK inhibitors; Compound 2 cannot support in vivo work at all
Conditions	C57BL/6 mice and Sprague Dawley rats; 1.5 mg/kg p.o. for PK; spontaneously hypertensive rats (SHR) 1–10 mg/kg p.o. for efficacy

Why This Matters

For in vivo pharmacology studies — particularly chronic dosing regimens in rodent hypertension, cancer xenograft, or neurological models — WNK463's established oral bioavailability, known half-life, and published dose-response relationships eliminate the need for formulation optimization or route-switching that would be required with allosteric WNK inhibitors or indirect pathway modulators.

• [1] Yamada K, Park HM, Rigel DF, et al. Small-molecule WNK inhibition regulates cardiovascular and renal function. Nat Chem Biol. 2016;12(11):896-898. Supplementary Information. DOI: 10.1038/nchembio.2168. View Source
• [2] Yamada K, Levell J, Yoon T, et al. Optimization of Allosteric With-No-Lysine (WNK) Kinase Inhibitors and Efficacy in Rodent Hypertension Models. J Med Chem. 2017;60(16):7099-7107. DOI: 10.1021/acs.jmedchem.7b00708. View Source
• [3] Kikuchi E, Mori T, Zeniya M, et al. Discovery of Novel SPAK Inhibitors That Block WNK Kinase Signaling to Cation Chloride Transporters. J Am Soc Nephrol. 2015;26(7):1525-1536. DOI: 10.1681/ASN.2014060560. View Source

Cellular Target Engagement vs. WNK-IN-11

In a cellular context measuring WNK1-driven phosphorylation of the downstream substrate OSR1 in HEK293 cells under sorbitol-induced osmotic stress, WNK463 suppressed OSR1 phosphorylation with an IC₅₀ of 106 nM (1 h treatment) . The allosteric WNK1 inhibitor WNK-IN-11 (Compound 11), tested in the same cellular OSR1 phosphorylation assay format, achieved only IC₅₀ < 2 μM, representing an approximately ≥19-fold weaker cellular potency despite its low-nanomolar biochemical IC₅₀ on WNK1 (4–6 nM) [1]. This disconnect between biochemical and cellular potency for WNK-IN-11 likely reflects its ATP-noncompetitive allosteric mechanism, which may be less effective under the high intracellular ATP concentrations (~1–5 mM) present in living cells, whereas WNK463's ATP-competitive orthosteric binding retains robust cellular activity [1].

Cellular Target Engagement vs WNK-IN-11

Cross-study comparable

OSR1 phosphorylation IC₅₀: 106 nM (WNK463) vs

Supports robust cellular pathway inhibition at sub-µM concentrations.

HEK293 cells under osmotic stress; ≥19-fold cellular potency difference.

In Vivo Cardiovascular & Renal PD vs WNK-IN-11

Head-to-head

WNK463 1–10 mg/kg: dose-dependent ↓BP, diuresis, natriuresis; WNK-IN-11 requires 30 mg/kg

Provides multi-endpoint PD dataset for in vivo study design.

SHR and hWNK1 transgenic mouse models; 3–30× lower doses.

Evidence Dimension	Cellular IC₅₀ for OSR1 substrate phosphorylation inhibition in HEK293 cells
Target Compound Data	WNK463: OSR1 phosphorylation IC₅₀ = 106 nM (1 h) in HEK293 cells under osmotic stress
Comparator Or Baseline	WNK-IN-11 (Compound 11): OSR1 phosphorylation IC₅₀ < 2 μM in HEK293 cells (same assay format) [1]
Quantified Difference	WNK463 is ≥19-fold more potent in cellular target engagement than WNK-IN-11
Conditions	HEK293 cells expressing exogenous OSR1; sorbitol-mediated osmotic stress activation; 1 h compound treatment [1]

Why This Matters

Cellular potency, rather than biochemical IC₅₀, is the relevant parameter for cell-based mechanistic studies. WNK463's 106 nM cellular IC₅₀ enables robust WNK pathway suppression at sub-micromolar concentrations in live-cell experiments, whereas WNK-IN-11 requires near-micromolar concentrations that increase the risk of off-target effects and solubility limitations.

• [1] Yamada K, Levell J, Yoon T, et al. Optimization of Allosteric With-No-Lysine (WNK) Kinase Inhibitors and Efficacy in Rodent Hypertension Models. J Med Chem. 2017;60(16):7099-7107. Figure 4a; cellular OSR1 assay data for Compounds 7 and 11. DOI: 10.1021/acs.jmedchem.7b00708. View Source

In Vivo Cardiovascular & Renal Pharmacodynamics

WNK463 is the only WNK kinase inhibitor with published multi-dose, multi-endpoint in vivo pharmacodynamic data in hypertensive rodent models. In spontaneously hypertensive rats (SHRs), oral administration of WNK463 at 1, 3, and 10 mg/kg produced dose-dependent Cmax values of 88, 441, and 1,170 nM, respectively [1]. These plasma exposures translated into dose-proportional decreases in blood pressure and concomitant increases in heart rate in conscious, telemetry-instrumented animals. Additionally, WNK463 produced significant, dose-dependent increases in urine output as well as urinary sodium and potassium excretion rates — direct pharmacodynamic readouts of renal WNK pathway inhibition [1]. In transgenic mice overexpressing human WNK1, oral WNK463 at 10 mg/kg reduced blood pressure, confirming target-mediated pharmacology in a second species and genetic model . By comparison, the allosteric WNK inhibitor WNK-IN-11 (Compound 11) required 30 mg/kg oral dosing to achieve significant systolic blood pressure reductions in the same hWNK1 transgenic mouse model, reflecting its lower in vivo potency and poorer pharmacokinetic profile [2]. No other commercially available WNK pathway inhibitor has demonstrated this breadth of multi-species, multi-dose, multi-endpoint in vivo pharmacodynamic characterization.

In Vivo Cardiovascular & Renal PD vs WNK-IN-11

Head-to-head

WNK463 1–10 mg/kg: dose-dependent ↓BP, diuresis, natriuresis; WNK-IN-11 requires 30 mg/kg

Provides multi-endpoint PD dataset for in vivo study design.

SHR and hWNK1 transgenic mouse models; 3–30× lower doses.

Evidence Dimension	In vivo dose-range, plasma exposure, and multi-endpoint pharmacodynamic response in hypertensive rodent models
Target Compound Data	WNK463: 1–10 mg/kg p.o. in SHR; Cmax 88–1,170 nM; dose-dependent ↓BP, ↑HR, ↑urine output, ↑Na⁺/K⁺ excretion; 10 mg/kg in hWNK1 transgenic mice [1]
Comparator Or Baseline	WNK-IN-11 (Compound 11): 30 mg/kg p.o. required for significant SBP reduction in hWNK1 transgenic mice [2]
Quantified Difference	WNK463 achieves significant cardiovascular efficacy at 3- to 30-fold lower oral doses than the best-characterized allosteric WNK inhibitor; provides 3 additional PD endpoints (urine output, natriuresis, kaliuresis) not reported for WNK-IN-11
Conditions	Spontaneously hypertensive rats (SHR) with telemetry; hWNK1 transgenic mice; oral gavage; 4 h post-dose measurement window [1][2]

Why This Matters

For researchers designing in vivo cardiovascular or renal pharmacology studies, WNK463 provides the only published, multi-species, dose-response dataset encompassing both hemodynamic (BP, HR) and renal (diuresis, natriuresis, kaliuresis) endpoints, enabling precise dose selection and power calculations without pilot studies.

• [1] Yamada K, Park HM, Rigel DF, et al. Small-molecule WNK inhibition regulates cardiovascular and renal function. Nat Chem Biol. 2016;12(11):896-898. In vivo SHR data. DOI: 10.1038/nchembio.2168. View Source
• [2] Yamada K, Levell J, Yoon T, et al. Optimization of Allosteric With-No-Lysine (WNK) Kinase Inhibitors and Efficacy in Rodent Hypertension Models. J Med Chem. 2017;60(16):7099-7107. In vivo SBP reduction data for Compound 11. DOI: 10.1021/acs.jmedchem.7b00708. View Source

WNK463 Research Applications

Cardiovascular & Renal Ion Transport

WNK463 is the definitive tool compound for in vivo cardiovascular and renal WNK pathway pharmacology. Its 100% oral bioavailability in mice, dose-proportional plasma exposures (Cmax 88–1,170 nM over 1–10 mg/kg in SHR), and independently validated effects on blood pressure, heart rate, and renal electrolyte excretion (urine output, natriuresis, kaliuresis) make it the only WNK inhibitor with a complete pharmacodynamic dataset suitable for designing hypertension, fluid homeostasis, or diuretic mechanism studies without additional pilot pharmacokinetic work . Its clean kinome selectivity (2/442 off-target kinases at 10 μM) ensures that observed cardiovascular phenotypes can be attributed to WNK kinase inhibition rather than polypharmacology .

Cancer Immunotherapy & Immune Evasion

WNK463 has demonstrated in vivo antitumor efficacy as both monotherapy and in combination with anti-PD-1 immune checkpoint blockade in the MC-38 syngeneic colon cancer model. At oral doses of 5 and 10 mg/kg, WNK463 decreased tumor growth, induced intratumoral apoptosis, and increased intratumoral infiltration of CD4⁺ and CD8⁺ T cells, indicating a WNK-dependent modulation of the tumor immune microenvironment . The combination of WNK463 with anti-PD-1 antibody produced synergistic tumor growth suppression exceeding either agent alone, a finding mechanistically linked to WNK3-mediated PD-L1 suppression on tumor cells and enhanced CD8⁺ T-cell antitumor activity . Its suitability for oral daily dosing, established in vivo PK, and published combination protocol details make WNK463 the preferred WNK pathway inhibitor for preclinical immuno-oncology studies.

Epilepsy & Neuronal Chloride Homeostasis

WNK463 has been independently validated to reduce KCC2-T1007 phosphorylation both in vitro (HEK-293 cells, 1 μM, 15 min) and in vivo (mouse hippocampus, intraventricular delivery), leading to potentiation of KCC2-mediated Cl⁻ extrusion, hyperpolarization of the neuronal Cl⁻ reversal potential, and significant reduction of seizure burden in two established epilepsy models (kainate-induced status epilepticus) . Patch-clamp recordings in primary rat neurons confirmed that WNK463 directly modulates neuronal Cl⁻ homeostasis via WNK-dependent KCC2 regulation . The availability of a solved co-crystal structure (PDB 5DRB) also supports structure-guided medicinal chemistry efforts aimed at developing brain-penetrant WNK inhibitor analogs for CNS indications . This body of evidence positions WNK463 as the primary chemical biology tool for studying WNK kinase contributions to neuronal excitability, epilepsy, and chloride dysregulation disorders.

Multiple Myeloma & WNK1-Driven Oncogenesis

WNK463 has been shown to inhibit multiple myeloma (MM) cell growth in primary patient samples and in xenograft mouse models, with a mechanism involving suppression of IgH/MYC expression through WNK1 inhibition . Critically, WNK463 exhibited synergistic anti-MM effects when combined with standard-of-care anti-myeloma agents, a finding with direct translational relevance for combination therapy design . The compound's published ability to induce MM cell-cycle arrest, senescence, and apoptosis, along with its oral bioavailability that supports sustained target coverage in xenograft models, makes it the most extensively characterized WNK inhibitor for hematological oncology applications.

Application

Selection Property

Validation Focus

Cardiovascular ion transport signaling

Pan-WNK isoform coverage and oral PK

Blood pressure and renal electrolyte endpoints

Tumor immune microenvironment studies

WNK-mediated immune modulation profile

Tumor growth and T-cell infiltration endpoints

Neuronal chloride homeostasis studies

KCC2 phosphorylation modulation

Seizure burden and chloride reversal potential

Hematological oncology research

WNK1-driven oncogenesis inhibition

Cell growth and apoptosis endpoints